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Compound of Interest

Compound Name: Fin56

Cat. No.: B15582873 Get Quote

Fin56 Technical Support Center
This guide provides researchers, scientists, and drug development professionals with best

practices for storing, handling, and utilizing the Fin56 compound in experimental settings.

Frequently Asked Questions (FAQs)
Q1: What is Fin56?

A: Fin56 is a small molecule compound known as a specific inducer of ferroptosis, a form of

regulated cell death characterized by iron-dependent lipid peroxidation[1][2][3]. It is often used

in cancer research and studies of cell death mechanisms[4][5]. Unlike other ferroptosis

inducers, Fin56 is considered a specific chemical probe for in vitro use[6].

Q2: What is the primary mechanism of action for Fin56?

A: Fin56 induces ferroptosis through a distinct dual mechanism[1][7][8][9]:

GPX4 Degradation: It promotes the degradation of Glutathione Peroxidase 4 (GPX4), a key

enzyme that repairs lipid damage[5][8][9]. This degradation process is dependent on the

activity of acetyl-CoA carboxylase (ACC)[7][8].

Coenzyme Q10 Depletion: Fin56 binds to and activates squalene synthase (SQS), an

enzyme in the mevalonate pathway[7][8][9]. This activation depletes the pool of coenzyme

Q10 (CoQ10), an endogenous antioxidant, leading to increased lipid peroxidation[6][7].
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Q3: What are the main research applications for Fin56?

A: Fin56 is primarily used in laboratory research to:

Induce and study the mechanisms of ferroptosis in various cell lines[5].

Investigate potential cancer therapies, as it shows selectivity for cells with certain RAS

mutations[4].

Explore the anti-tumor effects in models such as glioblastoma[5][10][11].

Storage and Handling Guide
Proper storage and handling are critical to maintain the integrity and activity of Fin56.

Q4: How should I store the Fin56 powder?

A: The solid (powder) form of Fin56 should be stored at -20°C for long-term stability, where it

can last for up to 3 years[1][12]. It is also important to protect it from light and keep the

container tightly sealed[12].

Q5: How do I prepare and store Fin56 stock solutions?

A: Fin56 is insoluble in water and ethanol but highly soluble in DMSO[1]. It is recommended to

prepare a high-concentration stock solution in fresh, high-quality DMSO. Note that moisture-

absorbing DMSO can reduce solubility[1].

Storage Conditions for Fin56 Stock Solutions

Storage Temperature Duration Recommendations

-80°C Up to 1-2 years[1][3]

Recommended for long-term

storage. Aliquot to avoid

repeated freeze-thaw

cycles[1].

-20°C Up to 1 year[3]
Suitable for medium-term

storage.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b15582873?utm_src=pdf-body
https://www.benchchem.com/product/b15582873?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC8517990/
https://www.morressier.com/o/event/6022c0c2e8bb0500118660c6/article/609136bc6e987178c2dc89a1
https://pmc.ncbi.nlm.nih.gov/articles/PMC8517990/
https://www.researchgate.net/figure/FIN56-inhibited-cell-growth-and-induced-ferroptosis-in-vivo-A-Images-of-subcutaneous_fig5_355077490
https://pubmed.ncbi.nlm.nih.gov/34659551/
https://www.benchchem.com/product/b15582873?utm_src=pdf-body
https://www.benchchem.com/product/b15582873?utm_src=pdf-body
https://www.benchchem.com/product/b15582873?utm_src=pdf-body
https://www.selleckchem.com/products/fin56.html
https://tribioscience.com/wp-content/uploads/2023/09/TBI4666_FIN56_MSDS_2024.pdf
https://tribioscience.com/wp-content/uploads/2023/09/TBI4666_FIN56_MSDS_2024.pdf
https://www.benchchem.com/product/b15582873?utm_src=pdf-body
https://www.benchchem.com/product/b15582873?utm_src=pdf-body
https://www.selleckchem.com/products/fin56.html
https://www.selleckchem.com/products/fin56.html
https://www.benchchem.com/product/b15582873?utm_src=pdf-body
https://www.selleckchem.com/products/fin56.html
https://www.medchemexpress.com/FIN56.html
https://www.selleckchem.com/products/fin56.html
https://www.medchemexpress.com/FIN56.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15582873?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Note: The compound is reported to be unstable in solution, so it is best to use it soon after

preparation[2].

Q6: What safety precautions should I take when handling Fin56?

A: While Fin56 is not classified as a hazardous substance, standard laboratory safety practices

are recommended[12].

Personal Protective Equipment (PPE): Use appropriate chemical-resistant gloves, safety

goggles, and a lab coat[12].

Ventilation: Handle the compound in a well-ventilated area or a fume hood[12].

Contact: In case of skin or eye contact, flush the affected area with plenty of water[12].

Spills: Clean spills with an inert absorbent material and dispose of it in a suitable

container[12].

Experimental Protocols and Best Practices
Q7: Can you provide a general protocol for inducing ferroptosis with Fin56 in cell culture?

A: The following is a generalized protocol for a cell viability experiment. Optimal conditions,

such as cell seeding density and Fin56 concentration, should be determined empirically for

your specific cell line.

Experimental Workflow: Fin56-Induced Cell Viability Assay
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Preparation

Treatment

Analysis

1. Seed cells in a multi-well plate
(e.g., 1000 cells/well in 384-well)

2. Incubate for 16-24 hours
(37°C, 5% CO2)

3. Prepare Fin56 working solution
(Dilute DMSO stock in culture medium)

4. Add Fin56 to cells
(e.g., 5 µM final concentration)

5. Incubate for desired time
(e.g., 10-24 hours)

6. Perform viability assay
(e.g., Alamar Blue, CCK-8)

7. Measure signal
(Fluorescence or Absorbance)

8. Normalize data and plot results
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. selleckchem.com [selleckchem.com]

2. FIN56 | Ferroptosis Inducer | GPX4 Degrader | TargetMol [targetmol.com]

3. medchemexpress.com [medchemexpress.com]

4. Optimization of FIN56 as a ferroptosis activator for cancer therapies [morressier.com]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15582873?utm_src=pdf-body-img
https://www.benchchem.com/product/b15582873?utm_src=pdf-custom-synthesis
https://www.selleckchem.com/products/fin56.html
https://www.targetmol.com/compound/fin56
https://www.medchemexpress.com/FIN56.html
https://www.morressier.com/o/event/6022c0c2e8bb0500118660c6/article/609136bc6e987178c2dc89a1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15582873?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. FIN56, a novel ferroptosis inducer, triggers lysosomal membrane permeabilization in a
TFEB-dependent manner in glioblastoma - PMC [pmc.ncbi.nlm.nih.gov]

6. Unsolved mysteries: How does lipid peroxidation cause ferroptosis? | PLOS Biology
[journals.plos.org]

7. researchgate.net [researchgate.net]

8. Unraveling cell death mysteries - PMC [pmc.ncbi.nlm.nih.gov]

9. Global Survey of Cell Death Mechanisms Reveals Metabolic Regulation of Ferroptosis -
PMC [pmc.ncbi.nlm.nih.gov]

10. researchgate.net [researchgate.net]

11. FIN56, a novel ferroptosis inducer, triggers lysosomal membrane permeabilization in a
TFEB-dependent manner in glioblastoma - PubMed [pubmed.ncbi.nlm.nih.gov]

12. tribioscience.com [tribioscience.com]

To cite this document: BenchChem. [Best practices for storing and handling Fin56
compound.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15582873#best-practices-for-storing-and-handling-
fin56-compound]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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